1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol

• IUPAC Name: 1-[1-(2-chloropyridin-4-yl)pyrrolidin-3-yl]ethanol
• InChI: InChI=1S/C11H15ClN2O/c1-8(15)9-3-5-14(7-9)10-2-4-13-11(12)6-10/h2,4,6,8-9,15H,3,5,7H2,1H3
• InChI Key: IAUFALURVNOCDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(C1)C2=CC(=NC=C2)Cl)O
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a painkiller. It was first synthesized in the early 1990s by Abbott Laboratories, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol involves the activation of the α4β2 nicotinic acetylcholine receptor, which is located on presynaptic terminals in the spinal cord. Activation of this receptor leads to the release of several neurotransmitters, including dopamine, noradrenaline, and serotonin, which modulate pain transmission. In addition, 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has been shown to inhibit the release of substance P, a neuropeptide involved in pain transmission.
Biochemical and Physiological Effects:
1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine in the nucleus accumbens, a region of the brain involved in reward and addiction. This has led to interest in 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol as a potential treatment for drug addiction. In addition, 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has been shown to have antinociceptive effects in animal models of pain, indicating its potential as a painkiller.

Advantages and Limitations for Lab Experiments

One advantage of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol is its high potency and selectivity for the α4β2 nicotinic acetylcholine receptor. This allows for precise targeting of this receptor and reduces the risk of off-target effects. However, one limitation of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol is its short half-life, which requires frequent dosing in animal studies. In addition, the potential for addiction and abuse of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has raised concerns about its use as a painkiller.

Future Directions

There are several future directions for research on 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol. One area of interest is the development of new analogs with improved pharmacokinetic properties and reduced potential for addiction. In addition, further studies are needed to fully understand the mechanism of action of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol and its potential as a treatment for drug addiction. Finally, the use of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol in combination with other painkillers may provide a more effective and safer treatment for chronic pain.

Synthesis Methods

The synthesis of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol involves several steps, starting with the reaction of 2-chloropyridine-4-carboxylic acid with 1,3-dimethyl-2-imidazolidinone to form the corresponding acid chloride. This is then reacted with (S)-3-aminopyrrolidine to produce the desired product, 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol. The synthesis method has been optimized over the years, and several modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has been extensively studied for its potential use as a painkiller. It acts as an agonist of the α4β2 nicotinic acetylcholine receptor, which is involved in the modulation of pain. Several studies have demonstrated the analgesic properties of 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol in animal models of pain, including thermal, mechanical, and chemical stimuli. In addition, 1-[1-(2-Chloropyridin-4-yl)pyrrolidin-3-yl]ethanol has been shown to be effective in relieving neuropathic pain, which is often resistant to traditional painkillers.